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Introduction
AtPROPEP3 (AT1G73085) is a precursor gene in Arabidopsis thaliana that encodes a small

signaling peptide, AtPep3. This peptide is involved in crucial plant signaling pathways,

particularly in response to both biotic and abiotic stresses. Research has indicated that AtPep3
plays a significant role in the plant's innate immune response and enhances tolerance to

salinity stress. The signaling cascade is initiated when AtPep3 binds to its receptor, PEPR1

(PEP RECEPTOR 1), triggering downstream responses that bolster plant defenses.[1][2]

Understanding the precise function of AtPROPEP3 is of great interest for developing crops with

enhanced resilience and for identifying novel targets in drug development aimed at modulating

plant stress responses. Generating transgenic lines that either overexpress AtPROPEP3 or

have the gene knocked out is a fundamental approach to elucidating its role. These application

notes provide detailed protocols for creating and analyzing AtPROPEP3 overexpressing and

knockout mutant lines in Arabidopsis thaliana.
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The following tables summarize key quantitative data required for the generation and analysis

of AtPROPEP3 transgenic lines.

Table 1: Primer Design for Molecular Cloning and Expression Analysis

Primer Name Sequence (5' to 3') Target Purpose

AtPROPEP3_F_clonin

g

CACCATGGAGAAGA

AATCAAGGCGT
AtPROPEP3 CDS

Amplification for

Gateway cloning

AtPROPEP3_R_cloni

ng

TTAAATGTTCCTACC

ACTGCC
AtPROPEP3 CDS

Amplification for

Gateway cloning

AtPROPEP3_qRT_F
CGGTTGTTGGTTTC

TCTCTCG

AtPROPEP3

transcript
qRT-PCR analysis

AtPROPEP3_qRT_R
GCTTGAGCTCATCT

TCCTTCG

AtPROPEP3

transcript
qRT-PCR analysis

ACTIN2_qRT_F
GGCTCCTCTTAACC

CAAAGGC
ACTIN2 transcript

qRT-PCR reference

gene

ACTIN2_qRT_R
CACACCATCACCAG

AATCCAGC
ACTIN2 transcript

qRT-PCR reference

gene

Table 2: T-DNA Insertion Lines for AtPROPEP3 Knockout

Line Name Insertion Site Collection
Ordering
Information

SALK_087117 Exon 1 SALK
Available from

ABRC/NASC

GABI_345B09 5' UTR GABI-Kat Available from NASC

Table 3: sgRNA Design for CRISPR/Cas9-mediated Knockout of AtPROPEP3
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sgRNA ID
Target Sequence
(5' to 3')

PAM Exon

AtPROPEP3_sgRNA1
GGTGAAGAAATCAA

GGCGTG
AGG 1

AtPROPEP3_sgRNA2
GAAGAAATCAAGGC

GTGGAG
AGG 1

Table 4: Expected Gene Expression Changes in Transgenic Lines

Line Type Gene
Expected Fold
Change (vs. Wild
Type)

Reference

Overexpression AtPROPEP3 > 10-fold increase [1]

Knockdown (RNAi) AtPROPEP3 > 70% decrease [1]

T-DNA Knockout AtPROPEP3
No detectable

transcript
N/A

CRISPR Knockout AtPROPEP3
No detectable

transcript
N/A

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the AtPROPEP3 signaling pathway and the experimental

workflows for generating transgenic lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AtPep3 is a hormone-like peptide that plays a role in the salinity stress tolerance of plants
- PMC [pmc.ncbi.nlm.nih.gov]

2. pnas.org [pnas.org]

To cite this document: BenchChem. [Generating and Characterizing AtPROPEP3
Overexpressing and Knockout Mutant Lines in Arabidopsis thaliana]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15598717#generating-
atpropep3-overexpressing-and-knockout-mutant-lines]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15598717?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598717?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5984501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5984501/
https://www.pnas.org/doi/10.1073/pnas.1719491115
https://www.benchchem.com/product/b15598717#generating-atpropep3-overexpressing-and-knockout-mutant-lines
https://www.benchchem.com/product/b15598717#generating-atpropep3-overexpressing-and-knockout-mutant-lines
https://www.benchchem.com/product/b15598717#generating-atpropep3-overexpressing-and-knockout-mutant-lines
https://www.benchchem.com/product/b15598717#generating-atpropep3-overexpressing-and-knockout-mutant-lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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